Cas no 1038244-77-7 ({4-(methylsulfanyl)phenylmethyl}(pentan-3-yl)amine)

• Product Name: {4-(methylsulfanyl)phenylmethyl}(pentan-3-yl)amine
• CAS No: 1038244-77-7
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• CID: 5185905
• PubChem ID: 28662782
• Update Time: 2026-03-05

{4-(methylsulfanyl)phenylmethyl}(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1-ethylpropyl)-4-(methylthio)-
• {4-(methylsulfanyl)phenylmethyl}(pentan-3-yl)amine

• Inchi： 1S/C13H21NS/c1-4-12(5-2)14-10-11-6-8-13(15-3)9-7-11/h6-9,12,14H,4-5,10H2,1-3H3
• InChI Key： OCTLAUQGCIJPKB-UHFFFAOYSA-N
• SMILES： C1(CNC(CC)CC)=CC=C(SC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on {4-(methylsulfanyl)phenylmethyl}(pentan-3-yl)amine

Professional Introduction to Compound with CAS No. 1038244-77-7 and Product Name: {4-(methylsulfanyl)phenylmethyl}(pentan-3-yl)amine

Compound with the CAS number 1038244-77-7 and the product name {4-(methylsulfanyl)phenylmethyl}(pentan-3-yl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a methylsulfanyl group in the phenyl ring and a pentan-3-yl amine moiety contributes to its distinctive chemical properties, making it a promising candidate for further exploration.

The molecular architecture of this compound is particularly noteworthy, as it integrates several key functional groups that are highly relevant in modern drug design. The methylsulfanyl substituent, for instance, is known for its ability to enhance binding affinity and selectivity in biological targets, which is crucial for developing effective pharmaceutical agents. Meanwhile, the pentan-3-yl amine side chain provides a hydrophobic anchor that can improve solubility and bioavailability, factors that are essential for the clinical efficacy of therapeutic compounds.

In recent years, there has been a growing interest in exploring novel compounds that combine multiple pharmacophores to achieve synergistic effects. The compound with CAS no. 1038244-77-7 exemplifies this trend, as its dual functionality allows for targeted interactions with biological pathways. This has led to its investigation in various preclinical studies aimed at identifying potential treatments for complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the ingenuity of modern synthetic methodologies. The introduction of the methylsulfanyl group into the phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the pentan-3-yl amine moiety demands careful consideration of coupling reagents and catalysts to optimize reaction efficiency. These challenges underscore the technical expertise required to produce such advanced chemical entities.

Evidence from recent research suggests that compounds with similar structural features exhibit remarkable biological activity. For instance, derivatives containing aphenylmethyl

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique chemical properties make it suitable for development as an intermediate in synthesizing more complex molecules. Additionally, its stability under various conditions suggests that it could be utilized in industrial processes where chemical robustness is essential. Such versatility underscores the importance of investing in research and development to uncover the full potential of innovative chemical entities.

In conclusion, the compound with CAS no. 1038244-77-7 and product name{4-(methylsulfanyl)phenylmethyl}(pentan-3-yl)amine represents a significant contribution to the field of medicinal chemistry. Its novel structure, characterized by amethylsulfanyl group and apentan-3-yl amine moiety, offers exciting opportunities for developing new therapeutic agents. As research continues to uncover its biological activities and synthetic possibilities, this compound is poised to play a crucial role in advancing healthcare solutions.